N-[4-(aminocarbonyl)phenyl]-4-isobutoxybenzamide

• IUPAC Name: 4-[[4-(2-methylpropoxy)benzoyl]amino]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-12(2)11-23-16-9-5-14(6-10-16)18(22)20-15-7-3-13(4-8-15)17(19)21/h3-10,12H,11H2,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: DVHGNUJXQFSVCY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)COC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol

Description

N-[4-(aminocarbonyl)phenyl]-4-isobutoxybenzamide, also known as Compound C, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as cancer research, metabolic disorders, and neurodegenerative diseases.

Mechanism of Action

The mechanism of action of N-[4-(aminocarbonyl)phenyl]-4-isobutoxybenzamide C involves the inhibition of AMPK, a key regulator of cellular metabolism. AMPK is activated in response to cellular stress, such as low energy levels, and plays a critical role in regulating glucose and lipid metabolism. By inhibiting AMPK, this compound C decreases the production of ATP, leading to a decrease in cellular metabolism.
Biochemical and physiological effects
The biochemical and physiological effects of this compound C are primarily related to its inhibition of AMPK. In cancer cells, this inhibition leads to a decrease in ATP production, which is essential for cell survival. In metabolic disorders, such as type 2 diabetes and obesity, this compound C improves insulin sensitivity and glucose uptake in skeletal muscle cells, leading to better glycemic control.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(aminocarbonyl)phenyl]-4-isobutoxybenzamide C in lab experiments is its specificity for AMPK inhibition. This specificity allows for the study of the role of AMPK in various cellular processes, without the interference of other cellular pathways. However, one of the main limitations of using this compound C is its potential off-target effects, which can lead to unintended consequences in cellular processes.

Future Directions

There are several future directions for research on N-[4-(aminocarbonyl)phenyl]-4-isobutoxybenzamide C. One area of research is the development of more potent and selective AMPK inhibitors, which could lead to better therapeutic outcomes in cancer and metabolic disorders. Another area of research is the study of the role of AMPK in neurodegenerative diseases, such as Alzheimer's disease, where this compound C has shown potential in animal models. Additionally, the use of this compound C in combination with other drugs, such as chemotherapy agents, could lead to better treatment outcomes in cancer patients.
Conclusion
In conclusion, this compound C is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields such as cancer research, metabolic disorders, and neurodegenerative diseases. The synthesis method of this compound C involves the reaction of 4-isobutoxybenzoyl chloride with 4-aminobenzoic acid, followed by the addition of triethylamine and sodium bicarbonate to form the final product. This compound C's mechanism of action involves the inhibition of AMPK, a key regulator of cellular metabolism. Its biochemical and physiological effects are primarily related to its inhibition of AMPK. This compound C has several advantages and limitations for lab experiments, and future directions for research include the development of more potent and selective AMPK inhibitors and the study of the role of AMPK in neurodegenerative diseases.

Scientific Research Applications

N-[4-(aminocarbonyl)phenyl]-4-isobutoxybenzamide C has been extensively studied for its potential applications in various fields of scientific research. One of the most significant areas of research is cancer, where this compound C has been shown to inhibit the growth of cancer cells by blocking the activity of AMP-activated protein kinase (AMPK), a key regulator of cellular metabolism. This inhibition of AMPK leads to a decrease in the production of ATP, which is essential for cancer cell survival.
This compound C has also been studied for its potential applications in metabolic disorders, such as type 2 diabetes and obesity. In these conditions, this compound C has been shown to improve insulin sensitivity and glucose uptake in skeletal muscle cells, leading to better glycemic control.